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An In-depth Technical Guide to the Physical Properties of 4-Fluoro-2-iodotoluene

Authored by a Senior Application Scientist
This guide provides a detailed overview of the key physical properties of 4-Fluoro-2-
iodotoluene, a critical intermediate in various fields of chemical synthesis. Designed for

researchers, scientists, and professionals in drug development and material science, this

document synthesizes technical data with practical insights to facilitate its effective application

in research and development.

Introduction: The Strategic Importance of 4-Fluoro-
2-iodotoluene
4-Fluoro-2-iodotoluene (CAS No. 13194-67-7) is a halogenated aromatic compound that has

garnered significant attention as a versatile building block in organic synthesis.[1] Its molecular

structure, featuring a toluene backbone substituted with both fluorine and iodine atoms, offers a

unique combination of reactivity and stability. The presence of the iodine atom facilitates a

range of cross-coupling reactions, such as Suzuki and Sonogashira couplings, which are

fundamental in the construction of complex molecular architectures.[1] Simultaneously, the

fluorine atom can modulate the electronic properties of the molecule, enhancing metabolic

stability and binding affinity in pharmaceutical candidates.[1]
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This strategic combination of functionalities makes 4-Fluoro-2-iodotoluene an invaluable

intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] A

thorough understanding of its physical properties is paramount for its safe handling, optimal

reaction design, and successful scale-up.

Molecular Structure and Identification
The unique arrangement of substituents on the aromatic ring dictates the reactivity and

physical characteristics of 4-Fluoro-2-iodotoluene.

Caption: 2D structure of 4-Fluoro-2-iodotoluene.

Key Physical Properties
The following table summarizes the essential physical properties of 4-Fluoro-2-iodotoluene,

compiled from various authoritative sources.

Property Value Source(s)

Molecular Formula C₇H₆FI [1]

Molecular Weight 236.03 g/mol [1]

Appearance
Colorless to orange to green

clear liquid
[1]

Boiling Point

90 °C at 15 mmHg92-94 °C at

15 mmHg105-110 °C at 15

mmHg206-208 °C (at

atmospheric pressure)

[1][2][3]

Density 1.752 g/mL at 25 °C1.81 g/mL [1]

Refractive Index n20/D 1.5800

Flash Point 86.7 °C (188.1 °F) - closed cup

Purity ≥ 97% (GC) [1]

Discussion on Physical Property Data
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Boiling Point Considerations
A notable variation exists in the reported boiling points of 4-Fluoro-2-iodotoluene. The values

of 90 °C, 92-94 °C, and 105-110 °C are all reported at a reduced pressure of 15 mmHg.[1][2]

This variation can likely be attributed to differences in the purity of the samples and the specific

experimental conditions under which the measurements were taken. In contrast, a significantly

higher boiling point of 206-208 °C is also reported, which is understood to be the boiling point

at atmospheric pressure.[3] This highlights the critical importance for researchers to consider

the pressure at which a boiling point is determined, as it profoundly affects the temperature of

vaporization. For purification via distillation, operating under reduced pressure is clearly

advantageous to prevent potential thermal decomposition at higher temperatures.

Density
The reported density values of 1.752 g/mL at 25 °C and 1.81 g/mL are in relatively close

agreement.[1] This slight discrepancy may arise from variations in measurement temperature

or sample purity. For practical laboratory purposes, either value provides a reasonable estimate

for calculations involving mass and volume.

Experimental Protocols: A Note on Determination
The physical properties listed above are typically determined through standardized

experimental procedures.

Boiling Point Determination: The boiling point at reduced pressure is commonly measured

using a vacuum distillation apparatus. The temperature at which the liquid boils and its vapor

is in equilibrium with the liquid at a given pressure is recorded. For atmospheric boiling point,

a standard distillation setup is used.

Density Measurement: Density is typically determined using a pycnometer or a digital density

meter. The mass of a known volume of the substance is measured at a specific temperature,

often 25 °C, to calculate the density.

Refractive Index Measurement: A refractometer is used to measure the refractive index,

which is a dimensionless number that describes how fast light travels through the material.

This is a common and rapid method for assessing the purity of liquid samples.
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Safety and Handling
4-Fluoro-2-iodotoluene is classified as an acute toxicant if swallowed and causes skin and

serious eye irritation.[4] It is a combustible liquid.[4] Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this

compound. Work should be conducted in a well-ventilated fume hood. For detailed safety

information, consulting the Safety Data Sheet (SDS) is mandatory before use.[4][5][6]

Conclusion
4-Fluoro-2-iodotoluene is a chemical intermediate of significant value in the pharmaceutical

and material science sectors. A comprehensive understanding of its physical properties,

including its boiling point under various pressures and its density, is essential for its safe and

effective use. The data presented in this guide, drawn from reliable sources, provides a solid

foundation for researchers and developers working with this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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